Cas no 80-75-1 (11a-Hydroxy Progesterone)

11a-Hydroxy Progesterone structure

Product Name:11a-Hydroxy Progesterone

CAS No:80-75-1

MF:C₂₁H₃₀O₃

MW:330.461106777191

MDL:MFCD00003652

CID:721929

PubChem ID:24895693

Update Time:2024-10-27

11a-Hydroxy Progesterone Chemical and Physical Properties

Names and Identifiers

- Pregn-4-ene-3,20-dione,11-hydroxy-, (11a)-
- 11α-Hydroxy Progesterone
- 11Alpha-Hydroxypregn-4-Ene-3,20-Dione
- FENTICONAZOLE SULFOXIDE NITRIC ACID SALT,
- HYDROXYPROGESTERONE, 11a-(RG)
- Progesterone, 11.α.-hydroxy-
- 11ALPHA-HYDROXYPROGESTERONE
- (11α)-11-Hydroxypregn-4-ene-3,20-dione (ACI)
- Pregn-4-ene-3,20-dione, 11α-hydroxy- (8CI)
- Progesterone, 11α-hydroxy- (5CI)
- 11-Hydroxyprogesterone
- 11α-Hydroxypregn-4-ene-3,20-dione
- 11α-Hydroxyprogesterone
- 4-Pregnene-11α-ol-3,20-dione
- DG 322B
- NSC 3350
- Pregn-4-en-11α-ol-3,20-dione
- U 0384
- (8S,10R,11R,13S,17S)-17-Acetyl-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
- CS-W011959
- MLS000028508
- Pregn-4-ene-3,20-dione, 11.alpha.-hydroxy-
- Pregn-4-ene-3,20-dione, 11-hydroxy-, (11.alpha.)-
- Pregn-4-ene-3,20-dione, 11alpha-hydroxy- (8CI)
- Pregn-4-ene-3,20-dione, 11-hydroxy-, (11alpha)-
- CHEMBL1563246
- 80-75-1
- Pregn-4-ene-3,20-dione, 11alpha-hydroxy-
- Progesterone, 11.alpha.-hydroxy-
- C7FA0F45-BECD-4648-A1F3-7389ED9246EE
- 11-alpha-Hydroxypregn-4-ene-3,20-dione
- SMR000058261
- Pregn-4-ene-3,20-dione,11-hydroxy-, (11alpha)-
- (1S,3aS,3bS,9aR,9bS,10R,11aS)-1-acetyl-10-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
- 11 alpha -Hydroxyprogesterone
- AS-10164
- Q27098366
- 11-alpha-HYDROXYPROGESTERONE
- 11alpha-hydroxy progesterone
- NS00005408
- BRD-K93900986-001-15-0
- EN300-7406630
- UNII-D8X4JXL4VM
- stetaderm
- CHEBI:16076
- MLS001074094
- EINECS 201-306-9
- Opera_ID_1692
- MFCD00003652
- T72960
- HMS2235P13
- A-Hydroxy Progesterone
- 4-Pregnen-11alpha-ol-3,20-dione
- BBL029911
- (9S,10R,11R,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
- BDBM50025438
- D8X4JXL4VM
- DA-66859
- NSC-3350
- 11?-Hydroxy Progesterone
- SCHEMBL985222
- HY-W011243
- STK801965
- Progesterone, 11alpha-hydroxy-
- AKOS005622663
- BDBM50442536
- (11alpha)-11-hydroxypregn-4-ene-3,20-dione
- 11alpha-Hydroxy-4-pregnene-3,20-dione
- 11
- CHEMBL307710
- LMST02030184
- 11?-HYDROXYPROGESTERONE
- bmse000529
- DTXSID10861644
- 11-Hydroxypregn-4-ene-3,20-dione #
- 11.alpha.-Hydroxyprogesterone
- 4-Pregnen-11.alpha.-ol-3,20-dione
- H0498
- Pregn-4-ene-3,20-dione, 11-hydroxy-, (11alpha)- (9CI)
- 11a-Hydroxy Progesterone
- (8S,9S,10R,11R,13S,14S,17S)-17-acetyl-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
- 17-Acetyl-11-hydroxy-10,13-dimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
- MDL： MFCD00003652
- Inchi： 1S/C21H30O3/c1-12(22)16-6-7-17-15-5-4-13-10-14(23)8-9-20(13,2)19(15)18(24)11-21(16,17)3/h10,15-19,24H,4-9,11H2,1-3H3/t15-,16+,17-,18+,19+,20-,21+/m0/s1
- InChI Key： BFZHCUBIASXHPK-QJSKAATBSA-N
- SMILES： C[C@]12CCC(=O)C=C1CC[C@H]1[C@@H]3CC[C@H](C(=O)C)[C@]3(C[C@H]([C@H]21)O)C

Computed Properties

Exact Mass: 330.21949481g/mol
Monoisotopic Mass: 330.21949481g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 1
Complexity: 621
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: 2.4
Topological Polar Surface Area: 54.4

Experimental Properties

Color/Form: White crystalline powder.
Density: 1.0998 (rough estimate)
Melting Point: 165-166 °C(lit.)
Boiling Point: 487.4°C at 760 mmHg
Refractive Index: 1.5192 (estimate)
Solubility: Soluble in ethanol, insoluble in water

11a-Hydroxy Progesterone Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
WGK Germany：3
Safety Instruction： 24/25
RTECS：TU5057000
Storage Condition：Sealed in dry,2-8°C

11a-Hydroxy Progesterone Pricemore >>

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11a-Hydroxy Progesterone Production Method

Production Method 1

57-83-0

80-75-1

Reaction Conditions

Reference

Microsomal 11α-hydroxylation of progesterone in Aspergillus ochraceus: part I: characterization of the hydroxylase system

Jayanthi, C. R.; et al, Biochemical and Biophysical Research Communications, 1982, 106(4), 1262-8

Production Method 2

14593-69-2

80-75-1

Reaction Conditions

1.1 Reagents: Acetic acid, chromium(2+) salt (2:1) Solvents: Dimethyl sulfoxide

Reference

Synthesis of 11β-hydroxy steroids

Barton, D. H. R.; et al, Tetrahedron Letters, 1964, 3151, 3151-3

Production Method 3

145-13-1

80-75-1

Reaction Conditions

1.1 Reagents: Glucose , Sucrose , Potassium chloride , Sulfuric acid magnesium salt (1:1) , Ferrous sulfate , Dipotassium phosphate Solvents: Dimethylformamide , Water ; 96 h, pH 7.2, 27 °C

Reference

Microbial hydroxylation of some steroids by Aspergillus wentii MRC 200316

Yildirim, Kudret, Collection of Czechoslovak Chemical Communications, 2010, 75(12), 1273-1281

Production Method 4

13656-06-9

80-75-1

Reaction Conditions

1.1 Solvents: Dimethylformamide

Reference

Steroid derivatives. LIII. Substrate specificity of Flavobacterium buccalis in microbial transformation of 3β-hydroxypregn-5-en-20-one derivatives

Protiva, Jiri; et al, Collection of Czechoslovak Chemical Communications, 1968, 33(1), 83-91

Production Method 5

13656-06-9

80-75-1

Reaction Conditions

1.1 Solvents: Toluene , Cyclohexanone

Reference

The microbiological hydroxylation of solasodine

Sato, Yoshic; et al, Journal of Organic Chemistry, 1963, 28(10), 2739-42

Production Method 6

57-83-0

80-75-1

Reaction Conditions

Reference

Oxygenation of steroids by Mucorales fungi

, United States, , ,

Production Method 7

57-83-0

80-75-1

600-72-6

604-19-3

Reaction Conditions

1.1 Reagents: NADPH , Magnesium chloride Catalysts: Alcohol dehydrogenase , Cytochrome P450 , Adrenodoxin reductase Solvents: Isopropanol , Water ; 1 h, pH 8, 25 °C

Reference

Towards preparative scale steroid hydroxylation with cytochrome P450 monooxygenase CYP106A2

Zehentgruber, Daniela; et al, ChemBioChem, 2010, 11(5), 713-721

Production Method 8

57-83-0

80-75-1

600-72-6

27534-93-6

95832-17-0

82538-36-1

601-90-1

Reaction Conditions

1.1 Reagents: Glucose Solvents: Acetone , Water ; 3 d, 25 °C

Reference

Novel metabolites of dehydroepiandrosterone and progesterone obtained in Didymosphaeria igniaria KCH 6670 culture

Janeczko, Tomasz; et al, Journal of Molecular Catalysis B: Enzymatic, 2012, 82, 24-31

Production Method 9

57-83-0

80-75-1

Reaction Conditions

1.1 Solvents: Water ; 12 h, pH 6, 30 °C
1.2 Reagents: β-Cyclodextrin ; 36 h, 30 °C

Reference

Optimization pf progesterone 11α-hydroxylation in the presence of β-cyclodextrin

Abdel-Salam, I. S., Pakistan Journal of Scientific and Industrial Research, 2004, 47(4), 275-280

Production Method 10

57-83-0

80-75-1

Reaction Conditions

1.1 Reagents: Sucrose Solvents: Methanol , Water ; 9 h, pH 7.0, 30 °C

Reference

11α-Hydroxylation of progesterone using modified alginate-immobilized cells

Chen, Kuo-Cheng; et al, Enzyme and Microbial Technology, 1994, 16(7), 551-5

Production Method 11

14593-69-2

80-75-1

Reaction Conditions

1.1 Reagents: Zinc , Copper sulfate Solvents: Methanol , Water

Reference

Steroids. VI. Debromination of 9α-bromo-11β-hydroxyprogesterone

Nishikawa, Masamoto; et al, Yakugaku Zasshi, 1958, 78, 213-15

Production Method 12

26359-00-2

80-75-1

Reaction Conditions

1.1 Reagents: Hydrochloric acid Solvents: Ethanol

Reference

Microbiological transformations of steroids. II. The preparation of 11α-hydroxy-17α-progesterone

Meister, P. D.; et al, Journal of the American Chemical Society, 1953, 75, 55-7

Production Method 13

80-75-1

Reaction Conditions

1.1 Reagents: Acetic acid , Potassium acetate Solvents: Dimethylformamide , Water

Reference

Microbial hydroxylation of 3α,6α-dihydroxy-5β-pregnan-20-one in the 11α-position with Calonectria decora

Schubert, A.; et al, Tetrahedron, 1962, 18, 993-9

Production Method 14

1778-02-5

80-75-1

603-89-4

Reaction Conditions

1.1 Solvents: Acetone , Water ; 3 d, 25 °C

Reference

Microbial hydroxylation of pregnenolone derivatives

Choudhary, Muhammad Iqbal; et al, Chemical & Pharmaceutical Bulletin, 2005, 53(11), 1455-1459

Production Method 15

57-83-0

80-75-1

600-67-9

Reaction Conditions

1.1 Solvents: Acetone

Reference

Formation of 11-epicorticosterone microbiologically

Weisz, E.; et al, Naturwissenschaften, 1956, 43, 39-40

Production Method 16

57-83-0

80-75-1

600-48-6

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Water ; 12 d, pH 7.0, 30 °C

Reference

Biocatalyst mediated production of 6β,11α-dihydroxy derivatives of 4-ene-3-one steroids

Kolet, Swati P.; et al, Steroids, 2013, 78(11), 1152-1158

Production Method 17

57-83-0

80-75-1

Reaction Conditions

1.1 Catalysts: β-Cyclodextrin Solvents: Ethanol ; 48 h, pH 5.5, 30 °C

Reference

Approaches to improve the solubility and availability of progesterone biotransformation by Mucor racemosus

Mohamed, Sayeda Saleh; et al, Biocatalysis and Biotransformation, 2014, 32(3), 141-150

Production Method 18

145-13-1

80-75-1

600-72-6

95832-17-0

82538-36-1

Reaction Conditions

1.1 Reagents: Glucose Solvents: Acetone , Water ; 3 d, 25 °C

Reference

Novel metabolites of dehydroepiandrosterone and progesterone obtained in Didymosphaeria igniaria KCH 6670 culture

Janeczko, Tomasz; et al, Journal of Molecular Catalysis B: Enzymatic, 2012, 82, 24-31

Production Method 19

57-83-0

80-75-1

68-96-2

600-57-7

50-23-7

566-35-8

64-85-7

Reaction Conditions

1.1 Solvents: Ethanol , Water ; 3 d, 40 °C

Reference

Progesterone transformations by three species of Humicola

Zohri, A. A.; et al, Folia Microbiologica (Prague), 1999, 44(3), 277-282

11a-Hydroxy Progesterone Raw materials

11a-Hydroxy Progesterone Preparation Products

11a-Hydroxy Progesterone Related Literature

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